molecular formula C12H16ClNO4S B8285149 [2-(Morpholin-4-yl)ethoxy]benzene-4-sulfonyl chloride

[2-(Morpholin-4-yl)ethoxy]benzene-4-sulfonyl chloride

Cat. No.: B8285149
M. Wt: 305.78 g/mol
InChI Key: DHQUTASGBCIWPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[2-(Morpholin-4-yl)ethoxy]benzene-4-sulfonyl chloride is a useful research compound. Its molecular formula is C12H16ClNO4S and its molecular weight is 305.78 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16ClNO4S

Molecular Weight

305.78 g/mol

IUPAC Name

4-(2-morpholin-4-ylethoxy)benzenesulfonyl chloride

InChI

InChI=1S/C12H16ClNO4S/c13-19(15,16)12-3-1-11(2-4-12)18-10-7-14-5-8-17-9-6-14/h1-4H,5-10H2

InChI Key

DHQUTASGBCIWPR-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1CCOC2=CC=C(C=C2)S(=O)(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

[2-(Morpholin-4-yl)ethoxy]benzene-4-sulfonyl chloride was prepared using N-(2-phenoxyethyl) morpholine by similar reaction described above. For example, 7.2 g of N-(2-phenoxyethyl)morpholine HCl salt was resuspended in 20 ml of dichloromethane and 7 ml of chlorosulfonic acid was slowly introduced with cooling by ice-jacket. The reaction mixture was stirred at 0° C. for 2 hr, then, at room temperature overnight. Dichloromethane (350 ml) was added to the reaction mixture and excess chlorosulfonic acid was destroyed by adding icy water(about 100 g). Aqueous layer was adjusted to pH 8.5 by concentrated sodium carbonate solution with cooling by ice. Dichloromethane was dried over anhydrous magnesium sulfate and evaporated under reduced pressure to give 8.1 g of [2-(morpholin-4-yl)ethoxy]benzene-4-sulfonyl chloride. M.P. 48-50° C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
N-(2-phenoxyethyl)morpholine HCl salt
Quantity
7.2 g
Type
reactant
Reaction Step Two
Quantity
7 mL
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
350 mL
Type
solvent
Reaction Step Five

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